BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Benzyl 3-
hydroxypropylmethylcarbamate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Benzyl 3-
Compound Name:
hydroxypropylmethylcarbamate

CAS No.: 887757-51-9

Cat. No.: B2850332

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzyl 3-hydroxypropylmethylcarbamate is a carbamate derivative with potential
applications in medicinal chemistry and drug development. Its structure, incorporating a benzyl
carbamate protecting group, a flexible propyl chain with a terminal hydroxyl group, and an N-
methyl substitution, presents a unique combination of functionalities that could be leveraged in
the design of novel therapeutic agents. This guide provides a comprehensive overview of the
chemical properties, a plausible synthetic route, and detailed analytical methodologies for the
characterization of Benzyl 3-hydroxypropylmethylcarbamate. While specific biological
activity for this compound has not been extensively reported, this document explores potential
applications based on the known roles of carbamates and N-methylated compounds in drug
discovery, offering a valuable resource for researchers interested in this and related molecules.

Introduction
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The carbamate functional group is a cornerstone in medicinal chemistry, valued for its stability
and its role as a bioisostere for amide bonds, which can enhance metabolic stability against
proteases.[1] The incorporation of a benzyl carbamate (Cbz or Z) group, a widely used
protecting group for amines in peptide synthesis, further highlights the synthetic utility of
molecules like Benzyl 3-hydroxypropylmethylcarbamate.[2] The presence of an N-methyl
group can significantly impact a molecule's pharmacokinetic and pharmacodynamic properties,
often leading to enhanced potency and metabolic stability, a phenomenon sometimes referred
to as the "magic methyl effect".[3][4]

This technical guide aims to provide a detailed exploration of Benzyl 3-
hydroxypropylmethylcarbamate, a molecule at the intersection of these important chemical
motifs. While it is not a widely studied compound, its structural features suggest potential as a
building block or a lead compound in various drug discovery programs. This document will
serve as a foundational resource, offering insights into its synthesis, characterization, and
potential utility.

Chemical and Physical Properties

Direct experimental data for Benzyl 3-hydroxypropylmethylcarbamate is not extensively
available in the public domain. The properties listed below are a combination of data from
chemical suppliers and predicted values based on its structure and data from analogous
compounds.
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Property Value Source
CAS Number 887757-51-9 [5]
Molecular Formula C12H17NOs3 [5]
Molecular Weight 223.27 g/mol [5]

Colorless to pale yellow liquid
Appearance , [6]

(predicted)
Boiling Point 363.5 £ 31.0 °C at 760 mmHg
Density ~1.1 g/cm?3 (predicted)

Soluble in most organic

solvents (e.g., methanol,
Solubility ethanol, dichloromethane,

ethyl acetate). Limited

solubility in water (predicted).

Store at room temperature in a
Storage

dry, well-ventilated area.

Synthesis and Purification

The most direct and plausible synthetic route to Benzyl 3-hydroxypropylmethylcarbamate

involves the reaction of the secondary amino alcohol, N-methyl-3-aminopropanol, with benzyl

chloroformate. This is a standard method for the formation of benzyl carbamates from amines.

[7]L8]

Synthesis of the Precursor: N-methyl-3-aminopropanol

The key precursor, N-methyl-3-aminopropanol (CAS 42055-15-2), is commercially available.

However, for researchers needing to synthesize it, a common method is the reductive

amination of 3-aminopropanol with formaldehyde, or the reduction of a suitable amide or ester

precursor.

Synthesis of Benzyl 3-hydroxypropylmethylcarbamate
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This protocol describes the N-protection of N-methyl-3-aminopropanol using benzyl
chloroformate.

Reaction Scheme:

N-methyl-3-aminopropanol

Base (e.g., NaHCOs3, EtsN) _ Reaction
_— -
Solvent (e.g., DCM, THF) Benzyl 3-hydroxypropylmethylcarbamate

Benzyl Chloroformate

[C7H7]*

w m/z = 91 (Tropylium ion)
[M]*

m/z =223 __Loss of benzyl radical

_ +
\» [M C7H7] —» [.0SS Of CO2

m/z =132

(Synthesis & Purificatiora

NMR(?IEES;EO)SCOP y IR Spectroscopy Mass Spectrometry Purity Assessment (e.g., HPLC, GC))

}ruetur&l Confirrnatiora

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 1-Propanol, 3-amino- (CAS 156-87-6) - Chemical & Physical Properties by Cheméo
[chemeo.com]

2. Thieme E-Books & E-Journals [thieme-connect.de]

3. Mechanism of drug-potency enhancement via methylation - Physical Chemistry Chemical
Physics (RSC Publishing) [pubs.rsc.org]

4. CIPSM - N-Methylation of Peptides: A New Perspective in Medicinal Chemistry [cipsm.de]
5. 887757-51-9|Benzyl (3-hydroxypropyl)(methyl)carbamate|BLD Pharm [bldpharm.com]
6. 3-Aminopropanol | 156-87-6 [chemicalbook.com]

7. Provide a mechanism for the protection of the amine as the benzyl... | Study Prep in
Pearson+ [pearson.com]

8. Page loading... [wap.guidechem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Benzyl 3-
hydroxypropylmethylcarbamate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2850332/docs#an-in-depth-technical-guide-to-
benzyl-3-hydroxypropylmethylcarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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